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Compound of Interest

Compound Name: Riluzole-13C,15N2

Cat. No.: B562764 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Riluzole-13C,15N2, an isotopically

labeled form of Riluzole, a neuroprotective drug primarily used in the treatment of amyotrophic

lateral sclerosis (ALS).[1][2][3] Isotopic labeling is a critical technique in pharmaceutical

research, enabling precise quantification in pharmacokinetic studies, serving as an internal

standard in bioanalytical methods, and facilitating metabolic pathway elucidation.[4][5][6]

Riluzole-13C,15N2, specifically, is widely employed as an internal standard for the accurate

measurement of Riluzole concentrations in biological samples.[7][8][9][10][11]

Physicochemical Properties and Synthesis
Overview
Riluzole-13C,15N2 is a stable isotope-labeled analog of Riluzole. The incorporation of one

carbon-13 and two nitrogen-15 atoms results in a molecule that is chemically identical to the

parent drug but has a higher molecular weight, allowing it to be distinguished by mass

spectrometry.
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Property Value Reference

Chemical Name

2-Amino-6-

(trifluoromethoxy)benzothiazol

e-13C,15N2

Inferred from structure

Molecular Formula C713CH5F315N2OS [12]

CAS Number 1215552-03-6 [12]

Parent Drug Riluzole [12]

Primary Application
Internal Standard for Mass

Spectrometry
[4][7][8][9]

Synthesis Pathway:

The synthesis of Riluzole-13C,15N2 involves the use of isotopically enriched starting

materials. A common synthetic route for Riluzole involves the reaction of 4-

trifluoromethoxyaniline with a thiocyanate salt in the presence of an oxidant.[13][14] To produce

the labeled compound, a thiocyanate salt enriched with 13C and 15N, such as potassium

[13C,15N]thiocyanate, is used. This ensures the incorporation of the stable isotopes into the

benzothiazole ring structure.

Starting Materials

Reaction Conditions

4-Trifluoromethoxyaniline One-Pot Reaction

Potassium [13C,15N]Thiocyanate
(Isotopically Labeled)

Oxidant (e.g., Bromine)
in Acetic Acid

Riluzole-13C,15N2
(Crude Product)

Purification
(Crystallization) Pure Riluzole-13C,15N2

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 10 Tech Support

https://acanthusresearch.com/products/labeled-drug-substance-reference-standards/riluzole-13c15n2/
https://acanthusresearch.com/products/labeled-drug-substance-reference-standards/riluzole-13c15n2/
https://acanthusresearch.com/products/labeled-drug-substance-reference-standards/riluzole-13c15n2/
https://www.medchemexpress.com/riluzole-13c-15n2.html
https://www.accessdata.fda.gov/drugsatfda_docs/nda/2018/209080Orig1s000ClinPharmR.pdf
https://www.accessdata.fda.gov/drugsatfda_docs/nda/2019/212640Orig1s000ClinPharmR.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC10087659/
https://www.benchchem.com/product/b562764?utm_src=pdf-body
https://patents.google.com/patent/EP2284161A1/en
https://data.epo.org/publication-server/rest/v1.0/publication-dates/20110216/patents/EP2284161NWA1/document.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b562764?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Caption: Plausible synthetic workflow for Riluzole-13C,15N2.

Application in Quantitative Bioanalysis
The primary and most critical application of Riluzole-13C,15N2 is as an internal standard (IS)

for the quantification of Riluzole in biological matrices, such as human plasma, using Liquid

Chromatography-Tandem Mass Spectrometry (LC-MS/MS).[7][8][9][10][11][15] The stable

isotope-labeled IS co-elutes with the unlabeled analyte and compensates for variations in

sample preparation, injection volume, and matrix effects, leading to high accuracy and

precision.

Experimental Protocol: Quantification of Riluzole in Human Plasma via LC-MS/MS

This protocol is a composite of methodologies reported in the literature.[7][8][9][10][11][16]

Sample Preparation (Protein Precipitation):

To a 100 µL aliquot of human plasma, add a known concentration of Riluzole-13C,15N2
working solution.

Add a protein precipitating agent (e.g., acetonitrile).

Vortex mix to ensure complete protein precipitation.

Centrifuge the sample to pellet the precipitated proteins.

Transfer the supernatant to a clean tube for analysis.

Chromatographic Separation (HPLC/UPLC):

Inject the supernatant onto a reverse-phase C18 column.

Use an isocratic or gradient mobile phase, typically consisting of an organic solvent (e.g.,

acetonitrile or methanol) and an aqueous solution with a modifier (e.g., 0.1% formic acid or

ammonium acetate).[10][11][17]
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The flow rate is optimized to achieve good separation and peak shape within a short run

time.[11]

Mass Spectrometric Detection (MS/MS):

Utilize a tandem mass spectrometer with a positive electrospray ionization (ESI+) source.

Operate the mass spectrometer in Multiple Reaction Monitoring (MRM) mode.

Monitor specific precursor-to-product ion transitions for both Riluzole and Riluzole-
13C,15N2.
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Caption: Experimental workflow for bioanalysis of Riluzole.
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Quantitative Performance Data:

The use of Riluzole-13C,15N2 as an internal standard allows for the development of highly

sensitive, accurate, and precise bioanalytical methods.

Parameter Reported Values References

Linearity Range 0.5 - 500 ng/mL [10][15]

Lower Limit of Quantitation

(LLOQ)
0.5 - 0.7 ng/mL [9][10][11][15][16]

Intra-day Precision (%CV) 0.6% - 5.7% [10]

Inter-day Precision (%CV) 1.4% - 5.7% [10]

Intra-day Accuracy 93.2% - 101.3% [16][18]

Inter-day Accuracy 91.8% - 104.9% [16][18]

MRM Transition (Riluzole) m/z 235.0 → 166.0 or 165.9 [10][11]

MRM Transition (Riluzole-

13C,15N2)
m/z 238.0 → 169.4 or 169.0 [10][11]

Riluzole's Mechanism of Action and Metabolism
Understanding the biological pathways of Riluzole provides context for the importance of its

accurate quantification. Riluzole's neuroprotective effects are believed to be multifactorial,

primarily targeting the glutamatergic system to reduce excitotoxicity.[19][20]

Key Mechanisms:

Inhibition of Glutamate Release: Riluzole blocks presynaptic voltage-gated sodium channels,

which reduces neuronal excitability and subsequently decreases the release of the excitatory

neurotransmitter glutamate.[19][20]

Postsynaptic Receptor Blockade: It acts as a non-competitive antagonist at N-methyl-D-

aspartate (NMDA) and kainate receptors, further dampening glutamatergic signaling.[19][20]

[21]
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Enhancement of Glutamate Uptake: Some evidence suggests Riluzole may also stimulate

glutamate uptake from the synapse.[22]

Presynaptic Terminal

Postsynaptic Neuron

Voltage-Gated
Na+ Channel

Glutamate Vesicle

Activates Release

NMDA Receptor

Glutamate Release

Kainate Receptor

Neuronal Excitotoxicity
& Damage

Leads to Leads to

Riluzole

Inhibits

Inhibits Inhibits

Click to download full resolution via product page

Caption: Riluzole's primary mechanisms of action.

Metabolic Pathway:
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Riluzole undergoes extensive metabolism, primarily in the liver.[23][24] The main pathways are

oxidation mediated by cytochrome P450 enzymes, with CYP1A2 being the principal isozyme,

followed by glucuronidation.[23][24][25][26] The use of Riluzole-13C,15N2 can also aid in

metabolic studies to differentiate the drug from its metabolites in complex biological samples.
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Caption: Major metabolic pathways of Riluzole.

In conclusion, Riluzole-13C,15N2 is an indispensable tool for researchers and drug

development professionals. Its use as an internal standard in LC-MS/MS bioanalytical methods

ensures the generation of reliable and accurate pharmacokinetic data, which is fundamental for

both preclinical and clinical studies of Riluzole.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Clinical trials of riluzole in patients with ALS. ALS/Riluzole Study Group-II - PubMed
[pubmed.ncbi.nlm.nih.gov]

2. researchgate.net [researchgate.net]

3. neurologyletters.com [neurologyletters.com]

4. medchemexpress.com [medchemexpress.com]

5. baranlab.org [baranlab.org]

6. Flow Chemistry for Contemporary Isotope Labeling - X-Chem [x-chemrx.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 10 Tech Support

https://go.drugbank.com/drugs/DB00740
https://medsinfo.com.au/api/documents/Rilutek_PI?format=pdf
https://go.drugbank.com/drugs/DB00740
https://medsinfo.com.au/api/documents/Rilutek_PI?format=pdf
https://pubmed.ncbi.nlm.nih.gov/18098330/
https://pure.amsterdamumc.nl/en/publications/pharmacokinetics-of-riluzole-evidence-for-glucuronidation-as-a-ma/
https://www.benchchem.com/product/b562764?utm_src=pdf-body
https://www.benchchem.com/product/b562764?utm_src=pdf-body-img
https://www.benchchem.com/product/b562764?utm_src=pdf-body
https://www.benchchem.com/product/b562764?utm_src=pdf-custom-synthesis
https://pubmed.ncbi.nlm.nih.gov/8858057/
https://pubmed.ncbi.nlm.nih.gov/8858057/
https://www.researchgate.net/publication/11349910_A_study_of_riluzole_in_the_treatment_of_advanced_stage_or_elderly_patients_with_amyotrophic_lateral_sclerosis
https://www.neurologyletters.com/article_214254.html
https://www.medchemexpress.com/riluzole-13c-15n2.html
https://baranlab.org//images/grpmtgpdf/Michaudel_Nov_11.pdf
https://www.x-chemrx.com/flow-chemistry-for-contemporary-isotope-labeling/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b562764?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


7. accessdata.fda.gov [accessdata.fda.gov]

8. accessdata.fda.gov [accessdata.fda.gov]

9. Pharmacokinetics, Bioavailability, and Swallowing Safety With Riluzole Oral Film - PMC
[pmc.ncbi.nlm.nih.gov]

10. Quantitative estimation of riluzole in human plasma by LC-ESI-MS/MS and its application
to a bioequivalence study - PubMed [pubmed.ncbi.nlm.nih.gov]

11. A study on the pharmacokinetic bioequivalence of oral tablet formulations of riluzole
among healthy volunteers utilizing HPLC-MS/MS - PMC [pmc.ncbi.nlm.nih.gov]

12. Riluzole-13C,15N2 - Acanthus Research [acanthusresearch.com]

13. EP2284161A1 - Process for the preparation of riluzole - Google Patents
[patents.google.com]

14. Process for the preparation of riluzole - Patent 2284161 [data.epo.org]

15. researchgate.net [researchgate.net]

16. Development and Validation of a Liquid Chromatography-Tandem Mass Spectrometry
Method for Analysis of Riluzole in Human Plasma and Its Application on a Bioequivalence
Study | Mohammadzadeh | Drug development & registration [pharmjournal.ru]

17. espace.library.uq.edu.au [espace.library.uq.edu.au]

18. researchgate.net [researchgate.net]

19. The pharmacology and mechanism of action of riluzole - PubMed
[pubmed.ncbi.nlm.nih.gov]

20. What is the mechanism of Riluzole? [synapse.patsnap.com]

21. selleckchem.com [selleckchem.com]

22. Riluzole - Wikipedia [en.wikipedia.org]

23. go.drugbank.com [go.drugbank.com]

24. medsinfo.com.au [medsinfo.com.au]

25. Pharmacokinetics of riluzole: evidence for glucuronidation as a major metabolic pathway
not associated with UGT1A1 genotype - PubMed [pubmed.ncbi.nlm.nih.gov]

26. pure.amsterdamumc.nl [pure.amsterdamumc.nl]

To cite this document: BenchChem. [An In-Depth Technical Guide to the Isotopic Labeling of
Riluzole-13C,15N2]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b562764#understanding-the-isotopic-labeling-of-
riluzole-13c-15n2]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 10 Tech Support

https://www.accessdata.fda.gov/drugsatfda_docs/nda/2018/209080Orig1s000ClinPharmR.pdf
https://www.accessdata.fda.gov/drugsatfda_docs/nda/2019/212640Orig1s000ClinPharmR.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC10087659/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10087659/
https://pubmed.ncbi.nlm.nih.gov/20683584/
https://pubmed.ncbi.nlm.nih.gov/20683584/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12079988/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12079988/
https://acanthusresearch.com/products/labeled-drug-substance-reference-standards/riluzole-13c15n2/
https://patents.google.com/patent/EP2284161A1/en
https://patents.google.com/patent/EP2284161A1/en
https://data.epo.org/publication-server/rest/v1.0/publication-dates/20110216/patents/EP2284161NWA1/document.html
https://www.researchgate.net/publication/45494921_Quantitative_estimation_of_riluzole_in_human_plasma_by_LC-ESI-MSMS_and_its_application_to_bioequivalence_study
https://www.pharmjournal.ru/jour/article/view/1449?locale=en_US
https://www.pharmjournal.ru/jour/article/view/1449?locale=en_US
https://www.pharmjournal.ru/jour/article/view/1449?locale=en_US
https://espace.library.uq.edu.au/data/UQ_697106/UQ697106_OA.pdf?Expires=1762497998&Key-Pair-Id=APKAJKNBJ4MJBJNC6NLQ&Signature=I0KybH48R65g0a91Pg0QbZQLp951fQ6McRqnfuknxTIOiOVE3LI2UNQmUMxdzvn5AaCtbmxb38OxyHjFNjHOt3PPGts4bOQ9BCouPM8pmmcx4WCWaiYzK-6I6aF-q9FUzVjGVVkxOXJoupLoOyRYtwI1FIzLcZRTwxxRRYxerV254BgZrbIvOpejlGfLDtsf1OWm9cfkzh8Rw0duWD4Zkb5z-WkEAHf3R126GVupgYj9-x082mRZJ5sRLLRVvaB8jZfLsAy2froXTwH94q65kukc~CKguKdBl7Mmvh18WqUTY-0-020jbYAwHjpfywHX5fZnq-64o7kODLL1-1JULQ__
https://www.researchgate.net/figure/Chemical-structures-of-a-riluzole-b-13-C-15-N-2-riluzole-c-riluzole-product-ion-d_fig4_45494921
https://pubmed.ncbi.nlm.nih.gov/8959995/
https://pubmed.ncbi.nlm.nih.gov/8959995/
https://synapse.patsnap.com/article/what-is-the-mechanism-of-riluzole
https://www.selleckchem.com/products/Riluzole(Rilutek).html
https://en.wikipedia.org/wiki/Riluzole
https://go.drugbank.com/drugs/DB00740
https://medsinfo.com.au/api/documents/Rilutek_PI?format=pdf
https://pubmed.ncbi.nlm.nih.gov/18098330/
https://pubmed.ncbi.nlm.nih.gov/18098330/
https://pure.amsterdamumc.nl/en/publications/pharmacokinetics-of-riluzole-evidence-for-glucuronidation-as-a-ma/
https://www.benchchem.com/product/b562764#understanding-the-isotopic-labeling-of-riluzole-13c-15n2
https://www.benchchem.com/product/b562764#understanding-the-isotopic-labeling-of-riluzole-13c-15n2
https://www.benchchem.com/product/b562764#understanding-the-isotopic-labeling-of-riluzole-13c-15n2
https://www.benchchem.com/product/b562764#understanding-the-isotopic-labeling-of-riluzole-13c-15n2
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b562764?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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